Cas no 55792-50-2 (Benzenamine, 3-(decyloxy)-)

• Product Name: Benzenamine, 3-(decyloxy)-
• CAS No: 55792-50-2
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 350876
• PubChem ID: 5140627
• Update Time: 2025-09-28

Benzenamine, 3-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(decyloxy)-
• 3-decoxyaniline
• SB80946
• DTXSID80408702
• 55792-50-2
• AKOS012710854
• 3-(DECYLOXY)ANILINE

• Inchi： 1S/C16H27NO/c1-2-3-4-5-6-7-8-9-13-18-16-12-10-11-15(17)14-16/h10-12,14H,2-9,13,17H2,1H3
• InChI Key： FWFQXJMASKTLQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CCCCCCCCCC

Computed Properties

• Exact Mass: 249.20941
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Benzenamine, 3-(decyloxy)-

Recent Advances in the Study of Benzenamine, 3-(decyloxy)- (CAS: 55792-50-2) and Its Applications in Chemical Biology and Medicine

Benzenamine, 3-(decyloxy)- (CAS: 55792-50-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its decyloxy substituent on the benzene ring, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role in drug delivery systems, antimicrobial agents, and as a modulator of biological pathways, highlighting its versatility and therapeutic potential.

One of the key areas of research involving Benzenamine, 3-(decyloxy)- is its application in drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that this compound can enhance the solubility and bioavailability of poorly water-soluble drugs. By incorporating Benzenamine, 3-(decyloxy)- into lipid-based nanocarriers, researchers achieved improved drug loading capacity and sustained release profiles, which could revolutionize the treatment of chronic diseases requiring long-term medication.

In addition to its role in drug delivery, Benzenamine, 3-(decyloxy)- has shown promising antimicrobial properties. A recent investigation published in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study attributed this effect to the compound's ability to disrupt bacterial cell membranes, leading to cell lysis and death. These findings suggest that Benzenamine, 3-(decyloxy)- could serve as a scaffold for developing novel antibiotics to combat drug-resistant bacterial infections.

Furthermore, Benzenamine, 3-(decyloxy)- has been investigated for its potential as a modulator of biological pathways. A 2022 study in Biochemical Pharmacology reported that this compound can inhibit the activity of certain enzymes involved in inflammatory responses. By targeting these enzymes, Benzenamine, 3-(decyloxy)- may offer a new therapeutic approach for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed in vitro and in vivo.

Despite these promising findings, challenges remain in the development and application of Benzenamine, 3-(decyloxy)-. For instance, its synthesis and purification processes require optimization to ensure scalability and cost-effectiveness for industrial production. Additionally, further preclinical and clinical studies are needed to fully elucidate its pharmacokinetics, pharmacodynamics, and potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and unlock the full potential of this compound.

In conclusion, Benzenamine, 3-(decyloxy)- (CAS: 55792-50-2) represents a versatile and promising compound in the field of chemical biology and medicine. Its applications in drug delivery, antimicrobial therapy, and inflammation modulation underscore its therapeutic potential. Continued research and development efforts will be crucial to translate these findings into practical and impactful medical solutions. As the scientific community delves deeper into the properties and applications of this compound, it is poised to make significant contributions to advancing human health and well-being.